Cas no 101-23-5 (N-Phenyl-3-(trifluoromethyl)aniline)

N-Phenyl-3-(trifluoromethyl)aniline structure

101-23-5 structure

Product Name:N-Phenyl-3-(trifluoromethyl)aniline

CAS No:101-23-5

Molecular Formula:C₁₃H₁₀F₃N

Molecular Weight:237.2204

MDL:MFCD00017998

CID:139983

PubChem ID:7548

N-Phenyl-3-(trifluoromethyl)aniline Properties

Names and Identifiers

- N-Phenyl-3-(trifluoromethyl)aniline
- Benzenamine,N-phenyl-3-(trifluoromethyl)-
- 3-(trifluoromethyl)diphenylamine
- 3-Trifluoromethyl diphenylamine
- BRN 1214959
- EINECS 202-926-2
- m-Trifluoromethyldiphenylamine
- N-(3-trifluoromethyl)aniline
- N-(3-trifluoromethylphenyl)aniline
- N-(3-trifluoromethylphenyl)-N-phenylamine
- phenyl-(3-trifluoromethyl-phenyl)-amine
- NSC 50453
- Phenyl(m-trifluoromethylphenyl)amine
- N-Phenyl-a,a,a-tri-fluorotoluidine
- 3-Trifluoromethyl-N-phenylbenzenamine
- N-Phenyl-3-(trifluoromethyl)benzenamine
- N-PHENYL-3-(TRIFLUIOROMETHYL)BENZENAMINE
- N-Phenyl-alpha,alpha,alpha-trifluoro-m-toluidine
- Benzenamine, N-phenyl-3-(trifluoromethyl)-
- Benzenamine, N-phenyl-3-(trifluoromethyl)- (9CI)
- m-Toluidine, N-phenyl-alpha,alpha,alpha-trifluoro-
- NSC50453
- 3-trifluoromethylphenylaniline
- 3-trifluoromethylphenyl aniline
- DTXSID30143616
- UNII-Q5XF8B8FGT
- N-Phenyl-3-(trifluoromethyl)aniline; Etofenamate Imp. C (EP); Etofenamate Impurity C
- m-Toluidine,.alpha.,.alpha.-trifluoro-N-phenyl-
- AKOS015914215
- J-523750
- MFCD00017998
- 3-(Trifluoromethyl)-N-phenylaniline
- CS-0156099
- 101-23-5
- O12030
- A800356
- Q5XF8B8FGT
- NSC-50453
- DS-6459
- ETOFENAMATE IMPURITY C [EP IMPURITY]
- NS00041317
- m-Toluidine, alpha,alpha,alpha-trifluoro-N-phenyl-
- SCHEMBL7347670
- N-(3-TRIFLUOROMETHYLPHENYL)-N-PHENYLAMINE
- Etofenamate EP Impurity C
- 3-(Trifluoromethyl)diphenylamine
- N-phenyl-3-(trifluoromethyl)aniline
- +Expand
- MDL： MFCD00017998
- InChIKey： WJCRAVDPIMWFPG-UHFFFAOYSA-N
- Inchi： 1S/C13H10F3N/c14-13(15,16)10-5-4-8-12(9-10)17-11-6-2-1-3-7-11/h1-9,17H
- SMILES： FC(C1C([H])=C([H])C([H])=C(C=1[H])N([H])C1C([H])=C([H])C([H])=C([H])C=1[H])(F)F
- BRN： 1214959

Computed Properties

Exact Mass: 237.0766
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 237.07653381g/mol
Heavy Atom Count: 17
Complexity: 233
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.3
Topological Polar Surface Area: 12

Experimental Properties

LogP: 4.52200
PSA: 12.03
Refractive Index: 1.5655 (589.3 nm 25 ºC)
Boiling Point: 293.1°C at 760 mmHg
Solubility: Almost insoluble (0.019 g/l) (25 º C),
Density: 1.255±0.06 g/cm3 (20 ºC 760 Torr),

N-Phenyl-3-(trifluoromethyl)aniline Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0003WA-100mg	Benzenamine, N-phenyl-3-(trifluoromethyl)-	101-23-5	95%	100mg	$42.00
A2B Chem LLC	AA04250-100mg	N-Phenyl-3-(trifluoromethyl)aniline	101-23-5	95%	100mg	$42.00	2024-04-20
Aaron	AR00044M-100mg	Benzenamine, N-phenyl-3-(trifluoromethyl)-	101-23-5	95%	100mg	$45.00
abcr	AB485231-250 mg	N-Phenyl-3-(trifluoromethyl)aniline; .	101-23-5		250MG	€204.10	2023-04-20
Alichem	A019122137-1g	N-Phenyl-3-(trifluoromethyl)aniline	101-23-5	95%	1g	$198.00	2023-09-04
Ambeed	A281248-100mg	N-Phenyl-3-(trifluoromethyl)aniline	101-23-5	95%	100mg	$57.0	2024-08-02
Biosynth	IT58090-250 mg	N-(3-Trifluoromethylphenyl)-phenylamine	101-23-5		250MG	$89.51
eNovation Chemicals LLC	D540650-1g	N-Phenyl-3-(trifluoroMethyl)aniline	101-23-5	97%	1g	$415	2022-10-10
TRC	P399710-50mg	N-Phenyl-3-(trifluoromethyl)aniline	101-23-5		50mg	$ 53.00	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N42810-1g	N-Phenyl-3-(trifluoromethyl)aniline	101-23-5		1g	¥1216.0	2021-09-08

N-Phenyl-3-(trifluoromethyl)aniline Suppliers

HU BEI QI FEI YI YAO HUA GONG Co., Ltd.

Audited Supplier

(CAS:101-23-5)

MR./MRS.:LIU JING LI ： 1 8 7 0 2 7 6 2 2 5 1

Phone:18702762251

Email:1438980033@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:101-23-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:101-23-5)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

N-Phenyl-3-(trifluoromethyl)aniline Related Literature

1. XL.—The calculus of chemical operations; being a method for the investigation, by means of symbols, of the laws of the distribution of weight in chemical change.—Part I. On the construction of chemical symbols

B. C. Brodie J. Chem. Soc. 1868 21 367
2. A new class of electrically conducting organometallic salts with an unprecedented metallocene stack. Preparation and crystal structures of η5-cyclopentadienyl-η6-tri- and hexa-methylbenzeneiron(II) tetracyano-p-quinomethanides

Rose-Marie Lequan,Minh Lequan,Gerard Jaouen,Lahcene Ouahab,Patrick Batail,Jean Padiou,Ronald G. Sutherland J. Chem. Soc. Chem. Commun. 1985 116
3. A survey of pendant donor-functionalised (N,O) phosphine ligands for Cr-catalysed ethylene tri- and tetramerisation

James A. Suttil,Peter Wasserscheid,David S. McGuinness,Michael G. Gardiner,Stephen J. Evans Catal. Sci. Technol. 2014 4 2574
4. A dimeric aluminium hydroxide supported by a new disiloxide ligand

Katja Weichert,Bryan Carlson,Helmut Reinke,Clemens Krempner Dalton Trans. 2010 39 11513
5. Synthetic ability of dinuclear mesocates containing 1,3-bis(diazinecarboxamide)benzene bridging ligands to form complexes of increased nuclearity. Crystal structures, magnetic properties and theoretical studies

Maria A. Palacios,Jessica Morlieras,Juan Manuel Herrera,Antonio J. Mota,Euan K. Brechin,Smail Triki,Enrique Colacio Dalton Trans. 2017 46 10469

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